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Compound Name: 2-Ethylhexyl acetate-d17
Cat. No.: B15553629
Get Quote
\ J

CAS Number: 1219802-70-6

This technical guide provides a comprehensive overview of 2-Ethylhexyl acetate-d17, a
deuterated isotopic analog of 2-Ethylhexyl acetate. This document is intended for researchers,
scientists, and drug development professionals who utilize isotopically labeled compounds for
guantitative analysis and tracer studies.

Introduction

2-Ethylhexyl acetate-d17 is the deuterium-labeled version of 2-Ethylhexyl acetate. In this
molecule, 17 hydrogen atoms have been replaced by their heavy isotope, deuterium. This
isotopic substitution makes it an ideal internal standard for quantitative analysis by techniques
such as Gas Chromatography-Mass Spectrometry (GC-MS) and Nuclear Magnetic Resonance
(NMR) spectroscopy.[1] It is also valuable as a tracer in studies investigating the
pharmacokinetics and metabolic pathways of 2-Ethylhexyl acetate.

The non-deuterated form, 2-Ethylhexyl acetate, is a high-boiling point solvent with a mild,
pleasant odor, commonly used in the fragrance industry, as well as in lacquers, enamels, and
as a coalescing agent in paints. Due to its widespread use, monitoring its presence and
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concentration in various matrices is crucial, making the deuterated analog an essential tool for
accurate quantification.

Physicochemical Properties

The key physicochemical properties of 2-Ethylhexyl acetate-d17 are summarized in the table
below. These properties are compared with its non-deuterated counterpart.

Property 2-Ethylhexyl acetate-d17 2-Ethylhexyl acetate
CAS Number 1219802-70-6 103-09-3

Molecular Formula C10H3D1702 C10H2002

Molecular Weight 189.37 g/mol 172.26 g/mol
Appearance Colorless liquid Colorless liquid

Boiling Point ~199 °C (estimated) 199 °C

Flash Point ~71 °C (estimated) 71°C

Density ~0.9 g/mL (estimated) 0.87 g/mL

Note: Some physical properties of the deuterated compound are estimated based on the
properties of the non-deuterated analog, as specific experimental data for the deuterated
version is not widely available.

Synthesis

While a specific, detailed synthesis protocol for 2-Ethylhexyl acetate-d17 is not readily
available in public literature, a general understanding of its synthesis can be derived from the
synthesis of its non-deuterated form and general methods for isotopic labeling. The most
common method for synthesizing 2-Ethylhexyl acetate is through the transesterification of a
suitable acetate with 2-ethylhexanol.

A plausible synthetic route for 2-Ethylhexyl acetate-d17 would involve the reaction of
deuterated 2-ethylhexanol (2-ethylhexanol-d17) with acetic anhydride or acetyl chloride. The
deuterated alcohol would be the key starting material.
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Hypothetical Synthesis Workflow:
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Esterification Reaction
(with acid or base catalyst)

2-Ethylhexyl acetate-d17

Purification
(e.g., Distillation)

Pure 2-Ethylhexyl acetate-d17
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o To cite this document: BenchChem. [In-Depth Technical Guide: 2-Ethylhexyl acetate-d17].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15553629/docs#in-depth-technical-guide-2-
ethylhexyl-acetate-d17]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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